Cas no 87843-68-3 (Restriction Endonuclease Dra I (high conc.))

• Product Name: Restriction Endonuclease Dra I (high conc.)
• CAS No: 87843-68-3
• CID: 726927
• Update Time: 2025-11-05

Restriction Endonuclease Dra I (high conc.) Chemical and Physical Properties

Names and Identifiers

• Nuclease, restrictionendodeoxyribo-, DraI
• DRA I
• Restriction Endonuclease Dra I
• Restriction Endonuclease Dra I (high conc.)
• AAA..3
• DRA I 5'...TTT
• dra i from deinococcus radiophilus
• restrictionendodeoxyribo-nucleasdrai(9ci)
• restrictionendonucleasedrai
• Nuclease, restriction endodeoxyribo-, drai (9ci)
• RESTRICTION ENDONUCLEASES DRA I
• DRA I RESTRICTION ENZYME
• restriction endonuclease dra I from*deinococcus R

Restriction Endonuclease Dra I (high conc.) Security Information

• Hazardous Material transportation number：UN3373 - class 6.2 Biological substance, Category B
• RTECS：RF0757300

Additional information on Restriction Endonuclease Dra I (high conc.)

Restriction Endonuclease Dra I (High Concentration): A Key Tool in Molecular Biology Research

In the rapidly evolving field of molecular biology, Restriction Endonuclease Dra I (high conc.) (CAS No. 87843-68-3) has emerged as a critical enzyme for DNA manipulation and genetic research. This high-concentration formulation of Dra I offers enhanced efficiency and precision, making it a preferred choice for researchers working on gene cloning, genome mapping, and other advanced applications. As the demand for high-quality restriction enzymes grows, understanding the properties and applications of Restriction Endonuclease Dra I (high conc.) becomes increasingly important.

Restriction Endonuclease Dra I is a type II restriction enzyme isolated from Deinococcus radiophilus. It recognizes the palindromic sequence 5'-TTTAAA-3' and cleaves DNA at this site, producing blunt ends. The high-concentration version of this enzyme is particularly valuable for large-scale DNA digestion, where consistent performance and reduced reaction volumes are essential. Researchers often search for "Dra I restriction enzyme protocol" or "best high-concentration restriction enzymes" to optimize their experiments, highlighting the enzyme's relevance in modern labs.

One of the most significant advantages of Restriction Endonuclease Dra I (high conc.) is its compatibility with a wide range of molecular biology applications. These include:

• DNA cloning: The enzyme's ability to generate blunt ends simplifies ligation steps.
• Genome mapping: Its specific recognition sequence allows for precise DNA fragmentation.
• PCR product analysis: Researchers frequently use it for restriction fragment length polymorphism (RFLP) studies.
• Synthetic biology: The enzyme plays a role in DNA assembly techniques like Golden Gate cloning.

Recent advancements in CRISPR technology and next-generation sequencing have increased the demand for reliable restriction enzymes like Dra I. Many researchers are searching for "how to store restriction enzymes properly" or "restriction enzyme activity assay methods," indicating a growing interest in enzyme handling and quality control. The high-concentration formulation of Restriction Endonuclease Dra I addresses these concerns by offering greater stability and longer shelf life compared to standard concentrations.

The production and quality control of Restriction Endonuclease Dra I (high conc.) follow stringent protocols to ensure batch-to-batch consistency. Manufacturers typically test for:

• Specific activity (units/µl)
• Purity (absence of non-specific nucleases)
• Stability under various storage conditions
• Compatibility with common reaction buffers

In the context of current research trends, Restriction Endonuclease Dra I (high conc.) finds particular relevance in:

• Metagenomics studies: Where diverse DNA samples require efficient processing
• Vaccine development: For manipulating viral genomes and plasmid vectors
• Agricultural biotechnology: In crop improvement through genetic modification

For researchers considering Restriction Endonuclease Dra I (high conc.) for their work, several practical considerations emerge from common search queries:

• Optimal reaction conditions (temperature, buffer composition)
• Inactivation methods (heat inactivation vs. purification)
• Compatibility with other enzymes in double digestions
• Storage recommendations for long-term stability

The market for molecular biology enzymes continues to expand, with Restriction Endonuclease Dra I (high conc.) maintaining its position as a fundamental tool. As evidenced by search trends for terms like "restriction enzyme price comparison" and "bulk purchase restriction enzymes," cost-effectiveness and scalability are becoming increasingly important factors for research institutions and biotech companies.

Looking ahead, the role of Restriction Endonuclease Dra I (high conc.) in emerging technologies appears promising. Its applications in:

• Single-cell genomics
• Portable diagnostic devices
• Synthetic gene circuit construction

demonstrate its versatility and continued relevance in cutting-edge research. The enzyme's ability to work efficiently in miniaturized reaction systems makes it particularly suitable for these advanced applications.

For laboratories implementing Restriction Endonuclease Dra I (high conc.) in their workflows, proper handling and storage are crucial. Common questions like "how to aliquot restriction enzymes" and "restriction enzyme contamination troubleshooting" reflect the practical challenges researchers face. The high-concentration formulation helps mitigate some of these issues by reducing the need for frequent thawing and refreezing of stock solutions.

In conclusion, Restriction Endonuclease Dra I (high conc.) (CAS No. 87843-68-3) represents a vital component of the molecular biologist's toolkit. Its specific cleavage properties, combined with the advantages of high concentration formulation, make it indispensable for various genetic engineering applications. As research techniques become more sophisticated and throughput requirements increase, the demand for reliable, high-performance enzymes like Dra I will undoubtedly continue to grow.